1-[(2,6-difluorophenyl)sulfonyl]-4-ethylpiperazine

• IUPAC Name: 1-(2,6-difluorophenyl)sulfonyl-4-ethylpiperazine
• InChI: InChI=1S/C12H16F2N2O2S/c1-2-15-6-8-16(9-7-15)19(17,18)12-10(13)4-3-5-11(12)14/h3-5H,2,6-9H2,1H3
• InChI Key: OGQKOFDXXFDOBH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)S(=O)(=O)C2=C(C=CC=C2F)F
• Molecular Formula: C12H16F2N2O2S
• Molecular Weight: 290.33 g/mol

Description

1-[(2,6-difluorophenyl)sulfonyl]-4-ethylpiperazine, also known as DFSP, is a synthetic compound that has been extensively studied for its potential use in scientific research. DFSP belongs to the class of sulfonyl-containing compounds, which have been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of 1-[(2,6-difluorophenyl)sulfonyl]-4-ethylpiperazine is not fully understood. However, it is believed to exert its biological effects by inhibiting various enzymes and signaling pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. This compound has also been found to inhibit the activity of protein kinase C (PKC), which is involved in various signaling pathways.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. This compound has also been found to inhibit the growth of various cancer cell lines. In addition, this compound has been found to improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

1-[(2,6-difluorophenyl)sulfonyl]-4-ethylpiperazine has several advantages as a research tool. It is a synthetic compound that can be easily synthesized and purified. It is also stable and has a long shelf life. However, this compound also has some limitations. It has low solubility in water, which can make it difficult to use in certain experiments. In addition, this compound has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for the study of 1-[(2,6-difluorophenyl)sulfonyl]-4-ethylpiperazine. One area of research is the development of more potent and selective this compound analogs. Another area of research is the study of the pharmacokinetics and pharmacodynamics of this compound in humans. This will help to determine the optimal dosage and administration route for this compound in humans. Finally, this compound could be studied for its potential use in the treatment of various neurological disorders.

Synthesis Methods

1-[(2,6-difluorophenyl)sulfonyl]-4-ethylpiperazine can be synthesized through a multistep process involving the reaction of piperazine with 2,6-difluorobenzene sulfonyl chloride. The resulting compound is then purified using various techniques such as recrystallization and column chromatography. The purity and yield of the final product can be determined using analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

1-[(2,6-difluorophenyl)sulfonyl]-4-ethylpiperazine has been extensively studied for its potential use in scientific research. It has been found to exhibit various biological activities such as anti-inflammatory, antitumor, and antiviral activities. This compound has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.